2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E945640-2.5g |
Ethyl Hydroferulate |
61292-90-8 | 2.5g |
$ 50.00 | 2022-06-05 | ||
| TRC | E945640-5g |
Ethyl Hydroferulate |
61292-90-8 | 5g |
$ 70.00 | 2022-06-05 | ||
| TRC | E945640-25g |
Ethyl Hydroferulate |
61292-90-8 | 25g |
$ 230.00 | 2022-06-05 | ||
| Fluorochem | 018682-1g |
Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate |
61292-90-8 | 99% | 1g |
￡31.00 | 2022-03-01 | |
| Fluorochem | 018682-5g |
Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate |
61292-90-8 | 99% | 5g |
￡137.00 | 2022-03-01 | |
| Fluorochem | 018682-25g |
Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate |
61292-90-8 | 99% | 25g |
￡611.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002532-1g |
Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate |
61292-90-8 | 99% | 1g |
665CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1244516-250mg |
ETHYL 3-(4-HYDROXY-3-METHOXYPHENYL)PROPIONATE |
61292-90-8 | 95% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244516-1g |
ETHYL 3-(4-HYDROXY-3-METHOXYPHENYL)PROPIONATE |
61292-90-8 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1244516-5g |
ETHYL 3-(4-HYDROXY-3-METHOXYPHENYL)PROPIONATE |
61292-90-8 | 95% | 5g |
$1250 | 2023-05-17 |
Audited Supplier
Ethyl Hydroferulate (CAS: 61292-90-8) is a derivative of ferulic acid, a naturally occurring phenolic compound with well-documented antioxidant and anti-inflammatory properties. Recent studies have highlighted its potential in various biomedical applications, including neuroprotection, dermatology, and metabolic disorder management. This research briefing synthesizes the latest findings on Ethyl Hydroferulate, focusing on its mechanisms of action, pharmacokinetics, and therapeutic efficacy.
A 2023 study published in the Journal of Medicinal Chemistry explored the neuroprotective effects of Ethyl Hydroferulate in models of Alzheimer's disease. The research demonstrated that the compound significantly reduced oxidative stress and amyloid-beta aggregation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders. The study also reported improved blood-brain barrier penetration compared to its parent compound, ferulic acid, due to the ethyl ester modification.
In dermatological research, Ethyl Hydroferulate has shown promise as a photoprotective agent. A recent clinical trial published in Experimental Dermatology (2024) revealed that topical application of Ethyl Hydroferulate formulations provided significant protection against UV-induced skin damage, with a 40% reduction in matrix metalloproteinase-1 expression compared to placebo. The study attributed these effects to the compound's dual antioxidant and anti-inflammatory properties, making it a compelling candidate for anti-aging skincare formulations.
Pharmacokinetic studies have provided new insights into the compound's metabolic profile. Research conducted at the University of Tokyo (2024) utilized advanced LC-MS/MS techniques to characterize Ethyl Hydroferulate's metabolism in human hepatocytes. The findings revealed a favorable metabolic stability profile with a half-life of 8.2 hours, suggesting potential for once-daily dosing in therapeutic applications. The study also identified the major metabolic pathways, which will inform future drug development efforts.
Emerging applications in metabolic disorders were highlighted in a 2024 Nature Communications paper, where Ethyl Hydroferulate demonstrated significant improvements in insulin sensitivity in diet-induced obese mice. The mechanism appears to involve modulation of PPARγ activity and reduction of adipose tissue inflammation. These findings open new avenues for investigating the compound's potential in managing type 2 diabetes and related metabolic conditions.
Despite these promising developments, challenges remain in the clinical translation of Ethyl Hydroferulate. Current research gaps include the need for more comprehensive toxicological studies and large-scale human trials to establish safety and efficacy profiles. Future directions may focus on structural optimization to enhance bioavailability and target specificity, as well as exploration of combination therapies with other bioactive compounds.
The growing body of research on Ethyl Hydroferulate (61292-90-8) underscores its multifaceted therapeutic potential across various medical domains. As investigations progress from preclinical to clinical stages, this compound may emerge as a valuable addition to the pharmacopeia for treating complex diseases with oxidative and inflammatory components.
